Cas no 72141-44-7 (4-Chloro-2-methoxypyridine)

4-Chloro-2-methoxypyridine is a versatile heterocyclic compound featuring a chloro substituent at the 4-position and a methoxy group at the 2-position of the pyridine ring. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The electron-withdrawing chloro group enhances electrophilic substitution potential, while the methoxy group contributes to stability and influences regioselectivity in further functionalization. Its high purity and well-defined reactivity profile make it a valuable building block for cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under standard laboratory conditions, with appropriate precautions for halogenated pyridines.

4-Chloro-2-methoxypyridine structure

Product Name:4-Chloro-2-methoxypyridine

CAS No:72141-44-7

MF:C₆H₆ClNO

MW:143.570940494537

MDL:MFCD06738656

CID:562362

PubChem ID:22638510

Update Time:2025-06-08

4-Chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methoxypyridine
- 2-Methoxy-4-chloro-pyridine
- 4-Chloro-2-methoxy-pyridine
- Pyridine,4-chloro-2-methoxy-
- 2-Methoxy-4-chloropyridine
- 2-Methoxy-4-chlor-pyridin
- 4-Chlor-2-methoxy-pyridin
- GS-5843
- SCHEMBL676002
- J-514960
- FT-0641394
- WTDUQQXDOAPXAQ-UHFFFAOYSA-N
- SY022137
- MFCD06738656
- Z1201623697
- DTXSID30627204
- AC-33371
- 72141-44-7
- AKOS006346551
- AB27571
- CS-W019075
- A9403
- EN300-97314
- AM20061466
- 2-Methoxy-4-chloropyridine; 4-Chloro-2-methoxypyridine
- DB-006176
- MDL： MFCD06738656
- Inchi： 1S/C6H6ClNO/c1-9-6-4-5(7)2-3-8-6/h2-4H,1H3
- InChI Key： WTDUQQXDOAPXAQ-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1)OC

Computed Properties

Exact Mass: 143.01400
Monoisotopic Mass: 143.014
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 22.1A^2

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.210
Melting Point: 26 ºC
Boiling Point: 177 ºC
Flash Point: 61 ºC
Refractive Index: 1.518
PSA: 22.12000
LogP: 1.74360

4-Chloro-2-methoxypyridine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Storage Condition：2-8 °C
Risk Phrases：R36/37/38

4-Chloro-2-methoxypyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023373-25g	4-Chloro-2-methoxypyridine	72141-44-7	97%	25g	$282.13	2023-09-01
Fluorochem	049150-1g	4-Chloro-2-methoxypyridine	72141-44-7	95%	1g	￡18.00	2022-03-01
Fluorochem	049150-5g	4-Chloro-2-methoxypyridine	72141-44-7	95%	5g	￡54.00	2022-03-01
Fluorochem	049150-10g	4-Chloro-2-methoxypyridine	72141-44-7	95%	10g	￡95.00	2022-03-01
Fluorochem	049150-25g	4-Chloro-2-methoxypyridine	72141-44-7	95%	25g	￡193.00	2022-03-01
AstaTech	63218-1/G	4-CHLORO-2-METHOXYPYRIDINE	72141-44-7	97%	1g	$10	2023-09-16
AstaTech	63218-5/G	4-CHLORO-2-METHOXYPYRIDINE	72141-44-7	97%	5/G	$75	2022-06-01
AstaTech	63218-25/G	4-CHLORO-2-METHOXYPYRIDINE	72141-44-7	97%	25/G	$262	2022-06-01
Chemenu	CM120682-10g	4-Chloro-2-methoxypyridine	72141-44-7	98%	10g	$***	2023-05-29
Chemenu	CM120682-25g	4-Chloro-2-methoxypyridine	72141-44-7	98%	25g	$***	2023-05-29

4-Chloro-2-methoxypyridine Production Method

4-Chloro-2-methoxypyridine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:72141-44-7)4-Chloro-2-methoxypyridine

Order Number:A9403

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:33

Price ($):296.0

Email:sales@amadischem.com

Product Official Link

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